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Compound of Interest

Compound Name: O-Phospho-DL-threonine

Cat. No.: B555207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the analytical techniques and
experimental methodologies employed in the structural elucidation of O-Phospho-DL-
threonine. This phosphorylated amino acid plays a crucial role in various biological processes,
and a thorough understanding of its structure is paramount for research in cell signaling,
protein function, and drug discovery.

Spectroscopic Analysis: Unveiling the Molecular
Fingerprint

Spectroscopic techniques are fundamental to determining the chemical structure of O-
Phospho-DL-threonine. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass
Spectrometry (MS) provide detailed information about the connectivity of atoms and the overall
molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique that provides atomic-level
structural information. For O-Phospho-DL-threonine, *H, 13C, and 3P NMR are particularly
informative.

Experimental Protocol: NMR Spectroscopy of O-Phospho-DL-threonine
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A typical experimental workflow for the NMR analysis of O-Phospho-DL-threonine is outlined

below.
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Crystallization X-ray Diffraction Structure Solution & Refinement
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 To cite this document: BenchChem. [Elucidating the Structure of O-Phospho-DL-threonine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555207#0-phospho-dI-threonine-structure-
elucidation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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